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Compound of Interest

Compound Name: DF-461

Cat. No.: B607083 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for DF-461 (CAS Number: 937051-23-7) could

not be located in publicly available resources. The following information is based on general

best practices for handling novel research chemicals of unknown toxicity and should be

supplemented with a substance-specific SDS from the supplier before any handling, use, or

disposal. The absence of a specific SDS means that detailed quantitative hazard data and

specific experimental protocols for handling DF-461 are not available.

DF-461 is identified as a potent squalene synthase inhibitor, a compound of interest for

researchers in drug development and related scientific fields.[1][2][3] As with any novel

chemical compound, it is crucial to handle DF-461 with the utmost care, assuming it to be

hazardous in the absence of definitive safety data.

Immediate Safety and Personal Protective
Equipment (PPE)
Due to the lack of specific toxicity data for DF-461, a comprehensive approach to personal

protective equipment is mandatory to minimize potential exposure.

Recommended Personal Protective Equipment (PPE) for Handling DF-461:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b607083?utm_src=pdf-interest
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027440/
https://pubs.acs.org/doi/abs/10.1021/ml400151c
https://www.researchgate.net/publication/262886282_Discovery_of_DF-461_a_Potent_Squalene_Synthase_Inhibitor
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes,

aerosols, and airborne

particles that could cause

serious eye damage.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents direct skin contact.

The specific glove type should

be selected based on the

solvent used with DF-461, and

gloves should be changed

frequently.

Body Protection

A lab coat worn over personal

clothing. For larger quantities

or procedures with a higher

risk of splashing, a chemically

resistant apron or suit is

recommended.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

A properly fitted respirator

(e.g., N95 or higher) should be

used when handling the solid

compound to avoid inhalation

of dust particles. If working

with solutions that may

produce aerosols or vapors, a

respirator with an appropriate

chemical cartridge is

necessary. All respiratory

protection should be used

within a comprehensive

respiratory protection program.

Minimizes the risk of inhaling

the compound, which could

have unknown respiratory or

systemic toxic effects.

Operational Plan: Handling and Storage
A clear and systematic approach to the handling and storage of DF-461 is essential to maintain

researcher safety and compound integrity.
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General Handling and Storage Procedures:

Procedure Key Steps and Considerations

Receiving

- Visually inspect the package for any signs of

damage or leakage upon arrival.- Wear

appropriate PPE when opening the package.-

Verify that the container is properly labeled and

sealed.

Storage

- Store in a cool, dry, and well-ventilated area,

away from incompatible materials.- Keep the

container tightly sealed to prevent contamination

and degradation.- The storage area should be

clearly marked with the identity of the

compound.

Weighing and Aliquoting

- All handling of the solid compound should be

performed in a certified chemical fume hood or a

glove box to contain any dust.- Use appropriate

tools (e.g., spatulas, weighing paper) and clean

them thoroughly after use.- Prepare solutions in

a fume hood to minimize inhalation of solvent

vapors and potential aerosols of the compound.

General Use

- Always work in a well-ventilated area,

preferably a chemical fume hood.- Avoid direct

contact with the skin, eyes, and clothing.- Do not

eat, drink, or smoke in the laboratory.

Disposal Plan
The disposal of DF-461 and any contaminated materials must be carried out in accordance

with all local, state, and federal regulations for hazardous waste.

General Disposal Guidelines:
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Waste Type Disposal Procedure

Unused DF-461

- Should be disposed of as hazardous chemical

waste through an approved institutional or

commercial waste disposal service.- Do not

dispose of down the drain or in the regular trash.

Contaminated Materials

- All disposable items that have come into

contact with DF-461 (e.g., gloves, weighing

paper, pipette tips) should be collected in a

designated, sealed hazardous waste container.-

Contaminated lab coats and other reusable

items should be decontaminated or disposed of

as hazardous waste.

Solutions of DF-461

- Liquid waste containing DF-461 should be

collected in a clearly labeled, sealed, and

chemically compatible waste container for

disposal by a certified hazardous waste

management company.

Experimental Workflow for Handling DF-461
The following diagram outlines a logical workflow for the safe handling of a novel research

chemical like DF-461, from initial receipt to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/product/b607083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Obtain and Review
Safety Data Sheet (SDS)

Don Appropriate
Personal Protective Equipment

Receive Compound

Store in Designated Area

Weigh Compound in
Fume Hood/Glove Box

Prepare Solution in
Fume Hood

Conduct Experiment

Decontaminate Work Area
and Equipment

Dispose of Solid and
Liquid Waste

Doff and Dispose of
Contaminated PPE

Click to download full resolution via product page

A generalized workflow for safely handling research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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